Cas no 6865-14-1 (Palmitoyl-DL-carnitine chloride)

• Product Name: Palmitoyl-DL-carnitine chloride
• CAS No: 6865-14-1
• MF: C₂₃H₄₆ClNO₄
• MW: 436.068646907806
• CID: 506719
• PubChem ID: 24278634
• Update Time: 2025-10-20

Palmitoyl-DL-carnitine chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxohexadecyl)oxy]-, chloride (1:1)
• (±)-Palmitoylcarnitine chloride
• DL-Palmitoylcarnitine (chloride)
• PALMITOYL-DL-CARNITINE
• Palmitoyl-DL-carnitine chloride
• CCG-222252
• 3-Carboxy-N,N,N-trimethyl-2-((1-oxohexadecyl)oxy)-1-propanaminium chloride
• PALMITOYL-DL-CARNITINE Cl
• P 4509
• P-1105
• HMS3262N18
• (+/-)-Palmitoylcarnitine chloride
• (3-carboxy-2-hexadecanoyloxypropyl)-trimethylazanium;chloride
• NCGC00261633-01
• Palmitoyl-DL- carnitine chloride
• EU-0100948
• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxohexadecyl)oxy]-,chloride(1:1)
• UNII-EIL57224QR
• EIL57224QR
• LP00948
• SR-01000076069-3
• NSC-628323
• O-Palmitoyl-dl-carnitine chloride
• MFCD00063481
• P-1100
• DL-palmitoylcarnitine hydrochloride
• 3-carboxy-n,n,n-trimethyl-2-(palmitoyloxy)propan-1-aminium chloride
• Palmitoyl carnitine hydrochloride
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, chloride, palmitate, (+-)-
• HMS2232I17
• NS00099508
• SR-01000076069
• BMK1-F9
• HMS3411I22
• CHEMBL1256761
• HMS3370O16
• HY-101017
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxohexadecyl)oxy)-, chloride
• HMS3266B11
• MS-27812
• SMR000326758
• NCGC00094252-01
• FT-0772596
• PALMITOYL-DL-CARNITINECHLORIDE
• NSC 628323
• PALMITOYLCARNITINE HYDROCHLORIDE, DL-
• MLS002153285
• HMS3675I22
• SR-01000076069-1
• DL-Palmitoyl carnitine HCl
• SCHEMBL515545
• palmitoylcarnitine chloride
• CS-0020697
• 6865-14-1
• 1-PROPANAMINIUM, 3-CARBOXY-N,N,N-TRIMETHYL-2-((1-OXOHEXADECYL)OXY)-, CHLORIDE (1:1)
• Palmitoylcarnitine chlorid
• Palmitoylcarnitine (chloride)
• NSC628323
• Tox21_500948
• Q27277209
• Palmityl dl-carnitine chloride
• PALMITOYLCARNITINE CHLORIDE, DL-
• AKOS024284765

• MDL： MFCD00063481
• Inchi： 1S/C23H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(27)28-21(19-22(25)26)20-24(2,3)4;/h21H,5-20H2,1-4H3;1H
• InChI Key： GAMKNLFIHBMGQT-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCCCCCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 435.31200
• Monoisotopic Mass: 435.312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: powder
• Solubility: H2O: 25 mg/mL with heat or sonication
• PSA: 63.60000
• LogP: 2.56440

Palmitoyl-DL-carnitine chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines

Additional information on Palmitoyl-DL-carnitine chloride

Comprehensive Overview of Palmitoyl-DL-carnitine chloride (CAS No. 6865-14-1): Properties, Applications, and Research Insights

Palmitoyl-DL-carnitine chloride (CAS No. 6865-14-1) is a chemically modified derivative of L-carnitine, a naturally occurring compound critical for fatty acid metabolism. This synthetic variant, featuring a palmitoyl group esterified to the carnitine backbone, is widely utilized in biochemical research, pharmaceutical development, and nutraceutical formulations. Its unique amphiphilic structure enables it to interact with cellular membranes, making it a valuable tool for studying lipid metabolism and mitochondrial function.

The growing interest in Palmitoyl-DL-carnitine chloride is driven by its role in addressing modern health challenges, such as metabolic disorders and aging. Researchers frequently investigate its potential in mitochondrial dysfunction and energy homeostasis, topics trending in scientific literature and public health discussions. With the rise of personalized nutrition and biohacking, this compound has garnered attention for its possible applications in enhancing cellular energy production and exercise performance.

From a structural perspective, Palmitoyl-DL-carnitine chloride combines the hydrophilic properties of carnitine with the lipophilic nature of the palmitoyl moiety. This duality allows it to facilitate the transport of long-chain fatty acids across mitochondrial membranes, a process central to beta-oxidation. Its chloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize its purity and stability.

In the pharmaceutical industry, Palmitoyl-DL-carnitine chloride is explored for drug delivery systems due to its ability to improve the bioavailability of poorly soluble compounds. Its compatibility with lipid-based formulations aligns with the demand for innovative nanocarrier technologies. Additionally, its role in modulating lipid signaling pathways has sparked interest in therapeutic areas such as cardiovascular diseases and neurodegeneration.

Beyond therapeutics, this compound is increasingly referenced in cosmeceutical research. Its potential to support skin barrier function and anti-aging mechanisms aligns with consumer trends favoring science-backed skincare ingredients. Studies suggest it may enhance ceramide synthesis, a key factor in maintaining epidermal hydration—a hot topic in dermatology forums and search queries.

Quality control of Palmitoyl-DL-carnitine chloride adheres to stringent protocols, ensuring compliance with GMP standards. Suppliers often provide certificates of analysis detailing parameters like residual solvents and heavy metal content, addressing regulatory concerns in global markets. Storage recommendations typically emphasize protection from moisture and light to preserve stability.

Environmental and safety assessments indicate that Palmitoyl-DL-carnitine chloride exhibits low ecotoxicity, supporting its sustainable use in research. However, proper handling procedures—such as using PPE and working in ventilated areas—remain essential, reflecting broader laboratory safety trends emphasized in OSHA guidelines.

Future research directions may explore its synergy with ketogenic diets or intermittent fasting, popular topics in metabolic health circles. As omics technologies advance, deeper insights into its molecular interactions could unlock novel applications in precision medicine.